Cas no 2228415-89-0 (5-(3-bromoprop-1-en-2-yl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 5-(3-bromoprop-1-en-2-yl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 2228415-89-0
• MF: C₈H₈BrF₃N₂
• MW: 269.061731338501
• CID: 5922215
• PubChem ID: 165686115
• Update Time: 2025-06-08

5-(3-bromoprop-1-en-2-yl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromoprop-1-en-2-yl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole
• 2228415-89-0
• EN300-1957561

• Inchi： 1S/C8H8BrF3N2/c1-5(4-9)6-3-7(8(10,11)12)13-14(6)2/h3H,1,4H2,2H3
• InChI Key： WZHDBFJMLQCWOY-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1=CC(C(F)(F)F)=NN1C

Computed Properties

• Exact Mass: 267.98230g/mol
• Monoisotopic Mass: 267.98230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-(3-bromoprop-1-en-2-yl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole

Introduction to 5-(3-bromoprop-1-en-2-yl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole (CAS No. 2228415-89-0)

5-(3-bromoprop-1-en-2-yl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number 2228415-89-0, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of a bromopropene moiety and a trifluoromethyl group, contribute to its unique chemical properties and potential applications in medicinal chemistry.

The bromopropene substituent in the molecular structure of 5-(3-bromoprop-1-en-2-yl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole introduces a reactive site that can be exploited for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are fundamental in constructing complex molecular architectures, enabling the synthesis of novel derivatives with tailored biological properties. The trifluoromethyl group, on the other hand, is known to enhance metabolic stability and binding affinity, making it a valuable moiety in drug design.

Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds in the development of therapeutic agents. Pyrazole derivatives, in particular, have been extensively studied for their potential as antimicrobial, anti-inflammatory, and anticancer agents. The compound 5-(3-bromoprop-1-en-2-yl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole represents a promising scaffold for further exploration due to its structural complexity and the presence of multiple reactive sites.

In recent years, researchers have been exploring the use of fluorinated compounds in drug development due to their favorable pharmacokinetic properties. The trifluoromethyl group in this molecule is particularly noteworthy, as it has been shown to improve the bioavailability and duration of action of several drugs. For instance, fluorinated pyrazoles have been investigated for their potential as kinase inhibitors, which are critical in targeted cancer therapies. The combination of a bromopropene moiety with a trifluoromethyl group in 5-(3-bromoprop-1-en-2-yl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole suggests that it could serve as a versatile intermediate for synthesizing such inhibitors.

The synthesis of 5-(3-bromoprop-1-en-2-yl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The introduction of the bromopropene group typically involves bromination reactions, while the incorporation of the trifluoromethyl group can be achieved through metal-catalyzed trifluoromethylation reactions. These synthetic strategies are well-documented in the literature and have been successfully applied to other pyrazole derivatives.

One of the most compelling aspects of this compound is its potential as a building block for drug discovery. The pyrazole core provides a rigid framework that can be modified through various chemical transformations to generate libraries of compounds with distinct biological activities. For example, replacement of the bromopropene substituent with other functional groups could lead to novel derivatives with enhanced binding affinity or selectivity for specific biological targets.

Recent studies have also demonstrated the importance of computational methods in designing and optimizing heterocyclic compounds like 5-(3-bromoprop-1-en-2-yl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole. Molecular modeling techniques can be used to predict the binding modes of this compound with biological targets, providing valuable insights into its potential therapeutic applications. Additionally, virtual screening methods can help identify lead compounds for further development based on their predicted binding affinities and pharmacokinetic properties.

The pharmaceutical industry has shown increasing interest in developing new drugs based on heterocyclic scaffolds due to their proven efficacy and safety profiles. Pyrazole derivatives have been successfully marketed as antiviral, antibacterial, and anticancer agents, underscoring their importance in drug development. The compound 5-(3-bromoprop-1-en-2-yl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole, with its unique structural features and reactivity, is well-positioned to contribute to this ongoing effort.

In conclusion, 5-(3-bromoprop-1-en-2-yl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole (CAS No. 2228415-89-0) is a promising compound with significant potential in pharmaceutical research. Its structural features, including the bromopropene moiety and the trifluoromethyl group, make it an attractive scaffold for further exploration and development. Advances in synthetic chemistry and computational methods continue to enhance our ability to design and optimize such compounds for therapeutic applications.